Cas no 2534-78-3 (3-bromobicyclo[2.2.2]octane)

• Product Name: 3-bromobicyclo[2.2.2]octane
• CAS No: 2534-78-3
• MF: C₈H₁₃Br
• MW: 189.092821836472
• CID: 913764
• PubChem ID: 345470
• Update Time: 2025-04-19

3-bromobicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 3-bromobicyclo[2.2.2]octane
• 2-Brom-bicyclo[2.2.2]octan
• 2-Brom-bicyclo< 2.2.2> octan
• 2-bromo-bicyclo[2.2.2]octane
• AC1L82TU
• Bicyclo< 2.2.2> octylbromid
• NSC403108
• SureCN9206787
• 2534-78-3
• 2-Bromobicyclo[2.2.2]octane
• NSC-403108
• 7-bromobicyclo[2.2.2]octane
• 2-Bromobicyclo(2.2.2)octane
• NSC 403108
• DTXSID20323127
• SCHEMBL9206787

• Inchi： 1S/C8H13Br/c9-8-5-6-1-3-7(8)4-2-6/h6-8H,1-5H2
• InChI Key： SFAAKNFUDVMJAE-UHFFFAOYSA-N
• SMILES： BrC1CC2CCC1CC2

Computed Properties

• Exact Mass: 188.02009
• Monoisotopic Mass: 188.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.377
• Boiling Point: 206.8°C at 760 mmHg
• Flash Point: 77.5°C
• Refractive Index: 1.534
• PSA: 0
• LogP: 2.96000